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Introduction

Sodium undecylenate is the sodium salt of undecylenic acid, an unsaturated fatty acid derived
from castor oil.[1][2][3] It is widely utilized in the pharmaceutical and personal care industries
for its potent antifungal properties.[4][5] In topical formulations, it is commonly used to treat
superficial fungal skin infections such as tinea pedis (athlete's foot), tinea cruris (jock itch), and
tinea corporis (ringworm).[1][4] The active component, undecylenic acid, is effective against a
range of dermatophytes and yeasts.[1][6] These application notes provide an overview of its
mechanism of action, formulation strategies, and detailed protocols for its evaluation.

Mechanism of Action

The primary antifungal activity of sodium undecylenate is attributed to its active form,
undecylenic acid. The mechanism is multifaceted, primarily targeting the fungal cell's structural
integrity and metabolic processes.

 Disruption of Cell Membrane: Undecylenic acid, being a fatty acid, integrates into the lipid
bilayer of the fungal cell membrane. This integration disrupts the membrane's structure,
leading to increased permeability and the leakage of essential intracellular components,
which ultimately results in cell death.[7]
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« Inhibition of Morphogenesis: A key aspect of its efficacy, particularly against Candida
albicans, is the inhibition of fungal morphogenesis.[1][8] Undecylenic acid prevents the
transition from the yeast form to the more invasive hyphal form, which is associated with
active infections.[1][8][9]

« Interference with Fatty Acid Biosynthesis: The inhibition of the yeast-to-hyphal transition is
linked to the disruption of fatty acid biosynthesis within the fungal cell.[1] This interference
compromises the ability of the fungus to build and maintain its cellular structures. Some
studies also suggest that undecanoic acid (a related saturated fatty acid) affects the
expression of fungal genes critical for virulence and metabolism.[10]
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Topical Antifungal Formulation Development Workflow

1. Pre-formulation Studies
(Solubility, Stability, APl Characterization)

2. Formulation Development
(Excipient Selection, Dosage Form Design)
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(pH, Viscosity, Particle Size, Drug Content)
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6. In Vitro Antifungal Efficacy

(MIC, MFC Assays)

5. In Vitro Permeation Testing (IVPT)
(Franz Diffusion Cells)

7. Scale-up & Stability Studies

8. In Vivo Efficacy & Safety
(Animal Models, Clinical Trials)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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